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Cat. No.: B15605137 Get Quote

Introduction

SR18662 is a potent small molecule inhibitor of Krüppel-like factor 5 (KLF5), a transcription

factor implicated in the development and progression of various cancers, including colorectal

cancer.[1][2][3][4] KLF5 overexpression is associated with aggressive tumor growth.[1][2][3]

SR18662, an analog of ML264, demonstrates improved efficacy in reducing the viability of

colorectal cancer (CRC) cell lines.[1][2][3] In vivo studies have shown that SR18662
significantly inhibits the growth of colorectal cancer xenografts in mice, highlighting its

therapeutic potential.[1][2][3] This document provides detailed protocols for establishing a

xenograft mouse model to evaluate the anti-tumor activity of SR18662.

Mechanism of Action

While the precise molecular mechanism of SR18662 is still under investigation, it is known to

downregulate KLF5.[1][2] This subsequently impacts downstream signaling pathways crucial

for cancer cell proliferation and survival, namely the MAPK and WNT/β-catenin pathways.[1][2]

[3] Treatment with SR18662 leads to a reduction in the expression of key components of these

pathways and also decreases the levels of cyclins, resulting in cell cycle arrest in the S or G2/M

phases and a significant increase in apoptosis.[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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